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Compound of Interest

Compound Name: 3-Thietaneethanol

CAS No.: 1393688-70-4

Cat. No.: B1374375

Get Quote

CAS Number: 1393688-70-4 (Primary Reference) Synonyms: 2-(Thietan-3-yl)ethanol; 3-(2-

Hydroxyethyl)thietane Formula: C₅H₁₀OS Molecular Weight: 118.20 g/mol [1][2]

Executive Summary: The "Strained Ring" Challenge
3-Thietaneethanol is a specialized organosulfur intermediate featuring a four-membered

thietane ring substituted with an ethanol side chain.[1] While valuable as a scaffold in medicinal

chemistry (e.g., for modifying polarity in drug candidates), its handling presents a dual

challenge: extreme olfactory potency (stench) and thermodynamic instability due to ring strain.

[1]

Critical Warning: Unlike standard alcohols, the thietane moiety is susceptible to ring-opening

polymerization and explosive oxidation.[1] This guide prioritizes containment of stench and

prevention of uncontrolled oxidation.[1]

Physicochemical Profile & Hazard Identification
As a rare research chemical, specific experimental safety data (SDS) is often sparse.[1] The

following profile is derived from Structure-Activity Relationship (SAR) analysis of analogous
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thietanes (e.g., Thietane, 3-Thietanol).

Predicted Properties
Property Value / Prediction Operational Implication

Physical State Colorless to pale yellow liquid
Handle as a liquid spill hazard.

[1]

Boiling Point >180°C (Predicted)
Low vapor pressure, but odor

threshold is ppb-level.[1]

Flash Point >90°C (Estimated)
Combustible.[1] Ground all

glassware to prevent static.[1]

Density ~1.1 g/mL
Heavier than water; sinks in

aqueous phases.[1]

Solubility Soluble in DCM, THF, Alcohols
Use compatible solvents for

transfers.[1]

Core Hazards[1]
Olfactory Hazard (Stench): Thietanes possess a penetrating, garlic-like sulfur odor

detectable at parts-per-billion (ppb) levels.[1] Contamination of clothing or skin can lead to

social isolation.[1]

Ring Strain Reactivity: The 4-membered ring is electrophilic.[1] Strong nucleophiles (amines,

thiols) can trigger ring opening.[1]

Oxidation Risk: Reaction with strong oxidizers (e.g.,

, peracids) produces sulfoxides/sulfones.[1] Warning: The oxidation of thietane rings can be
highly exothermic and, in some conditions, explosive due to the buildup of ring strain energy
in the oxidized state.[1]

Operational Handling Protocols
Engineering Controls: The "Closed Loop" Mandate
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Handling must strictly occur within a Functioning Fume Hood or Glovebox. Open-bench

handling is prohibited.[1]

DOT Diagram 1: Safe Handling Decision Matrix
This logic flow dictates the containment level based on the scale of operation.[1]
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Figure 1: Decision matrix for selecting engineering controls based on the quantity of material

handled.[1]
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Storage & Stability
Temperature: Store at -20°C. Cold storage inhibits spontaneous polymerization.[1]

Atmosphere: Store under Argon or Nitrogen.[1] Oxygen can slowly oxidize the sulfur, leading

to degradation.[1]

Container: Teflon-lined screw caps are essential.[1] Parafilm is insufficient for blocking sulfur

odors; use electrical tape over the cap for secondary sealing.[1]

Decontamination & Spill Response[1]
Standard solvent cleanup is ineffective for thietanes and will spread the odor.[1] You must use

Chemical Oxidation to convert the volatile sulfide into a non-volatile sulfoxide/sulfone.[1]

The "Bleach Bath" Protocol (Glassware)[1]
Preparation: Prepare a bath of 10% Sodium Hypochlorite (Bleach) or dilute Potassium

Permanganate (

).[1]

Soaking: Submerge all contaminated glassware, syringes, and septa immediately after use.

[1]

Duration: Soak for at least 2 hours (overnight is preferred).

Rinse: Rinse with water, then Acetone.[1] The odor should be eliminated.[1]

Emergency Spill Management
If a spill occurs, do not wipe it up with paper towels immediately.[1]

DOT Diagram 2: Spill Neutralization Workflow
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Figure 2: Step-by-step workflow for neutralizing and cleaning up thietane spills using oxidative

decontamination.

Synthetic Context: Reactivity Watch
When using 3-Thietaneethanol in synthesis, be aware of the following mechanistic behaviors:

Nucleophilic Ring Opening:

Trigger: Strong bases or nucleophiles (e.g., Grignards, Lithium reagents).[1]

Effect: The ring opens to form a mercaptan (thiol).[1] This destroys the thietane core and

releases a massive stench.[1]

Prevention: Maintain low temperatures (< 0°C) during nucleophilic additions.

Oxidation Hazards:

Trigger: Peroxides (mCPBA,

).[1]

Effect: Formation of Thietane-1-oxide or 1,1-dioxide.[1]

Safety Note: The oxidation of strained sulfur rings is exothermic.[1] Add oxidants slowly at

0°C. Avoid concentrating oxidized derivatives to dryness without testing for stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Thiophene-3-ethanol | C6H8OS | CID 83731 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3-Thietaneethanol - CAS:1393688-70-4 - 北京欣恒研科技有限公司 [konoscience.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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